Cas no 70289-37-1 (Cyclohexanecarboxylicacid, nonyl ester)

• Product Name: Cyclohexanecarboxylicacid, nonyl ester
• CAS No: 70289-37-1
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 571650
• PubChem ID: 123565
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, nonyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, nonyl ester
• nonyl cyclohexanecarboxylate
• VRJLOADUMBZEBS-UHFFFAOYSA-N
• cyclohexane-carboxylic acid nonyl ester
• EINECS 274-543-9
• Cyclohexanecarboxylic acid, nonyl ester
• DTXSID80220542
• SCHEMBL21569213
• Nonyl cyclohexanecarboxylate #
• 70289-37-1
• NS00037039

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-11-14-18-16(17)15-12-9-8-10-13-15/h15H,2-14H2,1H3
• InChI Key： VRJLOADUMBZEBS-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCC)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 254.2247
• Monoisotopic Mass: 254.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 311°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.46
• PSA: 26.3